3,4-difluoro-N-(2-((4-phenethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride

• IUPAC Name: 3,4-difluoro-N-[2-[4-(2-phenylethyl)piperazin-1-yl]sulfonylethyl]benzamide;hydrochloride
• InChI: InChI=1S/C21H25F2N3O3S.ClH/c22-19-7-6-18(16-20(19)23)21(27)24-9-15-30(28,29)26-13-11-25(12-14-26)10-8-17-4-2-1-3-5-17;/h1-7,16H,8-15H2,(H,24,27);1H
• InChI Key: LFYIMTUZBQFLBF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)S(=O)(=O)CCNC(=O)C3=CC(=C(C=C3)F)F.Cl
• Molecular Formula: C21H26ClF2N3O3S
• Molecular Weight: 474.0 g/mol
• CAS No.: 1330092-18-6

Description

3,4-difluoro-N-(2-((4-phenethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClF2N3O3S and its molecular weight is 473.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Electrophysiological Activity

• Synthesis and Cardiac Electrophysiological Activity : A study reported the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides. Compounds in this series showed potency in in vitro assays comparable to sematilide, indicating the potential application of similar compounds in developing treatments for cardiac conditions (Morgan et al., 1990).

Novel Insecticide with Unique Structure

• Flubendiamide, a Novel Insecticide : Flubendiamide, a compound with a novel structure including a sulfonylalkyl group, shows extremely strong insecticidal activity, especially against lepidopterous pests. This indicates potential agricultural applications for related compounds in pest management programs (Tohnishi et al., 2005).

High-Temperature Polymers

• New Aromatic Diacids and Polyamides : The study on new fluorinated high-temperature polymers prepared from various diacids, including those with sulfonyl groups, highlights the application of similar compounds in developing materials with high thermal stability and specific dielectric properties (Boston et al., 1997).

Environmental Persistence and Effects

• Indoor and Outdoor Air Concentrations of Perfluoroalkyl Sulfonamides : This study connects indoor sources of perfluoroalkyl sulfonamides to their transport and persistence in the environment, indicating the relevance of research on similar compounds in understanding environmental pollutants (Shoeib et al., 2004).

Antimicrobial and Pharmacological Screening

• Bioactive Molecule Synthesis : Research on the synthesis of fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for biological and pharmacological screening demonstrates the potential medical applications of related compounds in drug development (Patel et al., 2009).